N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C19H18N2O3S2
• Molecular Weight: 386.5 g/mol
• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H18N2O3S2/c1-23-14-8-9-17(24-2)15(10-14)20-18(22)12-26-19-21-16(11-25-19)13-6-4-3-5-7-13/h3-11H,12H2,1-2H3,(H,20,22)
• InChI Key: XHPSFJKYJWDBMO-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NC(=CS2)C3=CC=CC=C3

Description

N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide, also known as DMTA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMTA belongs to the class of thiazole-based compounds and has been synthesized using a variety of methods. The purpose of

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide is not fully understood. However, it has been suggested that N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide may exert its therapeutic effects by modulating the immune response and reducing inflammation. Additionally, N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide may act as an antioxidant and protect against oxidative stress.
Biochemical and Physiological Effects
N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been shown to exhibit several biochemical and physiological effects. In addition to its anti-inflammatory and antifungal activities, N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been shown to exhibit analgesic and anticonvulsant effects. Additionally, N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been shown to modulate the activity of several neurotransmitters, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide for lab experiments is its relatively low toxicity. Additionally, N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide is easy to synthesize and can be obtained in large quantities. However, one limitation of N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide. One area of research could focus on the development of new synthetic methods for N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide that are more efficient and cost-effective. Additionally, further studies are needed to fully elucidate the mechanism of action of N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide and to determine its potential therapeutic applications in various disease states. Finally, future research could investigate the potential use of N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide in combination with other compounds to enhance its therapeutic effects.

Synthesis Methods

N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been synthesized using a variety of methods, including the reaction of 2,5-dimethoxyaniline with 2-chloroacetyl chloride, followed by the reaction of the resulting product with 4-phenyl-2-thiocyanatobenzaldehyde. Another method involves the reaction of 2,5-dimethoxyaniline with 2-bromoacetyl bromide, followed by the reaction of the resulting product with 4-phenyl-2-thiocyanatobenzaldehyde. Both methods result in the formation of N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide as a white crystalline powder with a melting point of 196-198°C.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been the subject of several scientific studies due to its potential therapeutic applications. In one study, N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide was found to exhibit significant anti-inflammatory activity in a mouse model of acute inflammation. Another study found that N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide exhibited potent antifungal activity against several strains of fungi. Additionally, N-(2,5-dimethoxyphenyl)-2-[(4-phenyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been shown to exhibit antioxidant activity and may have potential as a neuroprotective agent.